2-Imidazol-1-yl-2-methyl-1-phenylpropan-1-one
Overview
Description
2-Imidazol-1-yl-2-methyl-1-phenylpropan-1-one is a compound that belongs to the class of imidazole derivatives. Imidazole is a five-membered heterocyclic moiety that possesses three carbon atoms, two nitrogen atoms, four hydrogen atoms, and two double bonds. This compound is known for its broad range of chemical and biological properties, making it an important synthon in the development of new drugs .
Preparation Methods
The synthesis of 2-Imidazol-1-yl-2-methyl-1-phenylpropan-1-one can be achieved through various synthetic routes. Common methods include the Debus-Radziszewski synthesis, Wallach synthesis, and the dehydrogenation of imidazolines . Industrial production methods often involve the acid-catalyzed bromination of 2-methyl-1-phenylpropan-1-one .
Chemical Reactions Analysis
2-Imidazol-1-yl-2-methyl-1-phenylpropan-1-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include acids, bases, and oxidizing agents. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology and medicine, it has been studied for its potential antibacterial, antifungal, and anticancer properties . Additionally, it is used in the development of new drugs and therapeutic agents .
Mechanism of Action
The mechanism of action of 2-Imidazol-1-yl-2-methyl-1-phenylpropan-1-one involves its interaction with various molecular targets and pathways. It is known to inhibit certain enzymes and proteins, leading to its therapeutic effects. The specific molecular targets and pathways involved depend on the particular application and context .
Comparison with Similar Compounds
2-Imidazol-1-yl-2-methyl-1-phenylpropan-1-one can be compared with other imidazole derivatives such as clemizole, etonitazene, and enviroxime. These compounds share similar chemical structures but differ in their specific biological activities and applications. For example, clemizole is an antihistaminic agent, while etonitazene is an analgesic .
Properties
CAS No. |
46697-11-4 |
|---|---|
Molecular Formula |
C13H14N2O |
Molecular Weight |
214.26 g/mol |
IUPAC Name |
2-imidazol-1-yl-2-methyl-1-phenylpropan-1-one |
InChI |
InChI=1S/C13H14N2O/c1-13(2,15-9-8-14-10-15)12(16)11-6-4-3-5-7-11/h3-10H,1-2H3 |
InChI Key |
VTGHRAHMOKGMOV-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C(=O)C1=CC=CC=C1)N2C=CN=C2 |
Origin of Product |
United States |
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